Cas no 1314744-16-5 (5-(1-aminocyclobutyl)-2-fluorobenzonitrile)

• Product Name: 5-(1-aminocyclobutyl)-2-fluorobenzonitrile
• CAS No: 1314744-16-5
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 6045387
• PubChem ID: 129920491
• Update Time: 2025-06-23

5-(1-aminocyclobutyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclobutyl)-2-fluorobenzonitrile
• EN300-2000443
• 1314744-16-5

• Inchi： 1S/C11H11FN2/c12-10-3-2-9(6-8(10)7-13)11(14)4-1-5-11/h2-3,6H,1,4-5,14H2
• InChI Key： USLKQTYBAHKQII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1(CCC1)N

Computed Properties

• Exact Mass: 190.09062652g/mol
• Monoisotopic Mass: 190.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-(1-aminocyclobutyl)-2-fluorobenzonitrile

Introduction to 5-(1-aminocyclobutyl)-2-fluorobenzonitrile (CAS No. 1314744-16-5) and Its Emerging Applications in Chemical Biology

5-(1-aminocyclobutyl)-2-fluorobenzonitrile, identified by the chemical compound code CAS No. 1314744-16-5, represents a significant compound of interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework comprising a cyclobutylamine side chain and a fluorinated benzonitrile core, has garnered attention due to its potential in drug discovery and molecular interactions. The presence of both fluorine and amine functional groups imparts distinct physicochemical properties, making it a versatile scaffold for medicinal chemistry applications.

The structural motif of 5-(1-aminocyclobutyl)-2-fluorobenzonitrile combines the rigidity of the cyclobutyl ring with the reactivity of the nitrile group, creating a platform that can be modified to target various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted its utility in designing novel bioactive molecules. Specifically, the fluorobenzonitrile moiety is known to influence metabolic stability and binding affinity, while the 1-aminocyclobutyl substituent introduces conformational flexibility, enabling precise interactions with biological targets.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that derivatives of 5-(1-aminocyclobutyl)-2-fluorobenzonitrile exhibit inhibitory effects on certain kinases and proteases, which are pivotal in cellular signaling cascades. The incorporation of fluorine at the 2-position enhances lipophilicity, a critical parameter for drug-like properties, while the amine group serves as a hydrogen bond acceptor or donor, facilitating selective interactions with protein targets.

One notable application lies in the development of anticancer agents. The cyclobutylamine core mimics natural amino acid structures, allowing for stapling strategies that stabilize protein conformations or disrupt oncogenic pathways. Concurrently, the fluorobenzonitrile scaffold has been utilized in designing molecules that exhibit enhanced selectivity toward cancer cell lines over normal tissues. Preliminary in vitro assays suggest that certain analogs of this compound demonstrate promising cytotoxicity profiles without significant off-target effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated, as their electronic properties modulate drug-receptor interactions significantly. In 5-(1-aminocyclobutyl)-2-fluorobenzonitrile, the electron-withdrawing nature of the nitrile group combined with the electron-donating effect of fluorine creates a delicate balance that fine-tunes pharmacokinetic parameters. This balance is particularly crucial for achieving optimal bioavailability and therapeutic efficacy. Furthermore, fluorine labeling techniques enhance metabolic stability by preventing rapid degradation, a common challenge in drug development.

Recent studies have also explored the synthetic methodologies for constructing analogs of 5-(1-aminocyclobutyl)-2-fluorobenzonitrile using transition-metal-catalyzed cross-coupling reactions. Palladium-catalyzed processes have enabled efficient introduction of fluorine atoms at specific positions on the benzene ring, while copper-mediated reactions facilitate functionalization at the cyclobutylamine moiety. These advances have not only streamlined synthetic routes but also opened avenues for exploring diverse structural variations to optimize biological activity.

The versatility of this compound is further underscored by its potential applications in neurodegenerative disease research. The ability to modulate protein-protein interactions and enzyme kinetics makes it a candidate for addressing disorders such as Alzheimer’s disease and Parkinson’s disease. Experimental data indicate that certain derivatives exhibit neuroprotective effects by inhibiting aberrant protein aggregation or enhancing synaptic transmission. The unique structural features of 5-(1-aminocyclobutyl)-2-fluorobenzonitrile provide a scaffold for developing targeted therapies that address specific pathological mechanisms.

In conclusion, 5-(1-aminocyclobutyl)-2-fluorobenzonitrile (CAS No. 1314744-16-5) represents a promising entity in chemical biology with multifaceted applications across therapeutic areas. Its structural design allows for fine-tuning pharmacological properties through strategic modifications, making it an invaluable tool for drug discovery initiatives. As research progresses, further exploration of its derivatives will likely uncover novel therapeutic opportunities and deepen our understanding of molecular interactions at a mechanistic level.